Cas no 1782890-15-6 (1,2,3,4-Tetrahydroquinoline-7-sulfonyl chloride)

• Product Name: 1,2,3,4-Tetrahydroquinoline-7-sulfonyl chloride
• CAS No: 1782890-15-6
• MF: C₉H₁₀ClNO₂S
• MW: 231.699200153351
• CID: 5162193
• Update Time: 2025-06-12

1,2,3,4-Tetrahydroquinoline-7-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydroquinoline-7-sulfonyl chloride
• 1,2,3,4-Tetrahydroquinoline-7-sulfonyl chloride

• Inchi： 1S/C9H10ClNO2S/c10-14(12,13)8-4-3-7-2-1-5-11-9(7)6-8/h3-4,6,11H,1-2,5H2
• InChI Key： NMKUBNWWBOIQRD-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2=C(C=1)NCCC2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 298
• XLogP3: 2.3
• Topological Polar Surface Area: 54.6

Additional information on 1,2,3,4-Tetrahydroquinoline-7-sulfonyl chloride

Introduction to 1,2,3,4-Tetrahydroquinoline-7-sulfonyl chloride (CAS No. 1782890-15-6)

1,2,3,4-Tetrahydroquinoline-7-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1782890-15-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroquinoline scaffold, a structural motif widely recognized for its pharmacological versatility and biological activity. The introduction of a sulfonyl chloride group at the 7-position of the tetrahydroquinoline core enhances its reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The sulfonyl chloride functional group is particularly noteworthy for its ability to participate in nucleophilic substitution reactions, allowing for further derivatization and modification of the tetrahydroquinoline backbone. This reactivity has positioned 1,2,3,4-tetrahydroquinoline-7-sulfonyl chloride as a key building block in the development of novel therapeutic agents. Recent advancements in drug discovery have highlighted the potential of tetrahydroquinoline derivatives in addressing a range of therapeutic targets, including enzymes and receptors involved in metabolic disorders and neurodegenerative diseases.

In recent years, researchers have been exploring the pharmacological profile of tetrahydroquinoline derivatives, particularly those featuring sulfonyl chlorides. Studies have demonstrated that modifications at the 7-position can significantly influence the binding affinity and selectivity of these compounds towards their biological targets. For instance, derivatives of 1,2,3,4-tetrahydroquinoline-7-sulfonyl chloride have shown promise in inhibiting certain kinases and proteases that are implicated in cancer progression. The ability to fine-tune the chemical structure through sulfonyl chloride chemistry has opened new avenues for designing more effective and selective inhibitors.

The synthesis of 1,2,3,4-tetrahydroquinoline-7-sulfonyl chloride typically involves multi-step organic transformations starting from commercially available precursors. The introduction of the sulfonyl chloride group is often achieved through chlorosulfonation followed by reaction with a suitable base to yield the desired product. This synthetic route has been optimized to ensure high yield and purity, making it suitable for industrial-scale production. The compound's stability under various storage conditions further enhances its utility as an intermediate in pharmaceutical manufacturing.

From a medicinal chemistry perspective, the tetrahydroquinoline scaffold is known for its ability to interact with biological macromolecules through multiple binding modes. The presence of a sulfonyl chloride at the 7-position not only enhances reactivity but also provides a handle for further derivatization into more complex structures. This flexibility has allowed chemists to design molecules with tailored properties for specific therapeutic applications. For example, modifications such as N-substitution or side chain elongation can lead to compounds with improved solubility or metabolic stability.

Recent research has also explored the role of 1,2,3,4-tetrahydroquinoline-7-sulfonyl chloride in drug delivery systems. The compound's ability to form stable complexes with other molecules makes it an attractive candidate for developing prodrugs or targeted therapies. By leveraging its reactivity and structural features, researchers have been able to create delivery systems that enhance bioavailability or enable site-specific action. These innovations underscore the compound's potential beyond traditional small-molecule drug development.

The growing interest in tetrahydroquinoline derivatives is reflected in the increasing number of patents and scientific publications focusing on their synthesis and applications. Companies specializing in fine chemicals have recognized the commercial importance of this class of compounds and have invested in developing scalable synthetic routes. This trend is expected to continue as new therapeutic opportunities emerge from ongoing research efforts.

In conclusion,1,2,3,4-Tetrahydroquinoline-7-sulfonyl chloride (CAS No. 1782890-15-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for drug discovery and development. As research progresses，the full potential of this compound is likely to be realized，leading to novel therapeutics that address unmet medical needs.